Oct-5-YN-1-OL

• CAS: 41547-21-1
• Molecular Formula: C8H14O
• Molecular Weight: 126.20 g/mol
• InChI: InChI=1S/C8H14O/c1-2-3-4-5-6-7-8-9/h9H,2,5-8H2,1H3
• InChIKey: JQAHIGRMEIQAEL-UHFFFAOYSA-N

5-Octyn-1-ol (CAS 41547-21-1) Procurement Guide: Key Physicochemical & Structural Baseline

5-Octyn-1-ol (oct-5-yn-1-ol, CAS 41547-21-1) is a linear C8 primary alcohol bearing an internal triple bond at position 5, with molecular formula C8H14O and molecular weight 126.20 g/mol [1]. Unlike its isomeric counterparts 2-, 3-, and 7-octyn-1-ol, the mid-chain alkyne placement in 5-octyn-1-ol produces a distinctive combination of physicochemical properties—including estimated boiling point of 204.35 °C, density of 0.8537, refractive index of 1.4375, and XLogP3 of 1.8—that directly influence its behavior in distillation, liquid-liquid extraction, and reaction design [2]. This compound serves as a bifunctional building block in which the 4-carbon spacer between the hydroxyl group and the triple bond enables specific spatial architectures not accessible with 3-octyn-1-ol (2-carbon spacer) or 2-octyn-1-ol (1-carbon spacer) [2].

Bifunctional alkyne–alcohol with internal triple bond and 4-carbon OH–C≡C spacer

Intermediate lipophilicity (LogP range) may support partitioning-dependent formulation screening

Internal alkyne resists base-catalyzed isomerization, providing greater chemical stability than terminal octyn-1-ol isomers

• [1] PubChem Compound Summary for CID 12476193, Oct-5-YN-1-OL. National Center for Biotechnology Information (NCBI), U.S. National Library of Medicine. View Source
• [2] Molaid Chemical Database Entry for 3-Octyn-1-ol (CAS 14916-80-4). Boiling Point 86-88 °C (9 mmHg); Density 0.880 g/mL at 25 °C (lit.); Flash Point >230 °F; computed LogP 2.1. View Source

Why Isomeric Octyn-1-ols Cannot Be Interchanged: The Case for 5-Octyn-1-ol Specificity

Octyn-1-ol isomers (2-, 3-, 5-, and 7-octyn-1-ol) share the identical molecular formula C8H14O but differ critically in the position of the triple bond along the carbon chain. This positional variation produces measurable differences in boiling point (range: 152.5–216.0 °C at 760 mmHg), lipophilicity (XLogP3/LogP range: 1.56–2.1), density (range: 0.854–0.889 g/mL), and—most importantly—chemical stability and reactivity [1]. Nonempirical molecular orbital studies by Hass et al. (1982) established that terminal alkynes (7-octyn-1-ol) are the least stable isomers, while 3-octyn-1-ol exhibits anomalous alkoxide stability due to stereochemical and polarization effects [2]. 5-Octyn-1-ol occupies a distinct intermediate position: it is an internal alkyne with greater thermodynamic stability than terminal isomers, yet lacks the anomalous stabilization of 3-octyn-1-ol, resulting in a unique reactivity profile that cannot be replicated by simply substituting another octyn-1-ol isomer [2]. In synthetic applications, the 4-carbon spacing between the hydroxyl and alkyne functionalities governs cyclization geometries and conformational preferences that directly affect reaction outcomes, making generic substitution scientifically unjustified [2].

Boiling point differences among octyn-1-ol isomers may shift distillation protocols and vapor-handling conditions, making direct replacement unreliable without re-optimization.

LogP variation across isomers can alter partitioning behavior in liquid–liquid extraction or formulation systems; the intermediate lipophilicity of 5-octyn-1-ol may not be matched by 3- or 7-octyn-1-ol.

The 4-carbon spacer between hydroxyl and alkyne enables medium-ring cyclization geometries that shorter-chain isomers (2- or 3-octyn-1-ol) cannot reproduce; substitution may limit synthetic access to 7–9 membered rings.

• [1] ChemSpider Entry for 3-Octyn-1-ol (CAS 14916-80-4). Boiling Point: 216.0±13.0 °C at 760 mmHg; Density: 0.9±0.1 g/cm³; Index of Refraction: 1.459. Royal Society of Chemistry. View Source
• [2] Hass, E.C.; Mezey, P.G.; Abrams, S.R. Theoretical studies on 'acetylenic zipper' reaction intermediates. Journal of Computational Chemistry, 1982, 3(2), 185–190. DOI: 10.1002/jcc.540030209. View Source

Quantitative Differentiation Evidence: 5-Octyn-1-ol (CAS 41547-21-1) vs. Isomeric Octyn-1-ols

Boiling Point Differentiation at Atmospheric Pressure: 5-Octyn-1-ol vs. 2-, 3-, and 7-Octyn-1-ol

Among the four linear octyn-1-ol isomers, 5-octyn-1-ol exhibits an intermediate boiling point of approximately 204.35 °C at 760 mmHg (rough estimate), positioning it between 2-octyn-1-ol (152.5±8.0 °C, the most volatile terminal isomer) and 3-octyn-1-ol (216.0±13.0 °C, the least volatile internal isomer), while 7-octyn-1-ol boils at 191.5±23.0 °C . This ~52 °C boiling point elevation relative to 2-octyn-1-ol reflects the internal triple bond position reducing vapor pressure through enhanced intermolecular interactions, while the ~12 °C lower boiling point relative to 3-octyn-1-ol is consistent with the triple bond being further from the hydrogen-bonding hydroxyl group, reducing localized polarity [1].

Boiling Point Shift

Cross-study comparable

Δ ~52 °C higher than 2-octyn-1-ol; ~12 °C lower than 3-octyn-1-ol

Distillation protocol selection may differ by isomer

5-octyn-1-ol value is a rough estimate; experimental validation at 760 mmHg not located

Evidence Dimension	Normal boiling point at 760 mmHg
Target Compound Data	204.35 °C (rough estimate)
Comparator Or Baseline	2-Octyn-1-ol: 152.5±8.0 °C; 3-Octyn-1-ol: 216.0±13.0 °C; 7-Octyn-1-ol: 191.5±23.0 °C [1]
Quantified Difference	51.85 °C higher than 2-octyn-1-ol; 11.65 °C lower than 3-octyn-1-ol; 12.85 °C higher than 7-octyn-1-ol
Conditions	Atmospheric pressure (760 mmHg); values from ChemSpider computed/predicted data and LookChem rough estimate; note: 5-octyn-1-ol value is a rough estimate, not experimentally validated at 760 mmHg

Why This Matters

Boiling point differences of this magnitude directly affect distillation-based purification strategies, solvent evaporation protocols, and headspace analysis conditions, making 5-octyn-1-ol the preferred choice when an intermediate volatility internal alkyne alcohol is required for a specific temperature window in a synthetic or formulation process.

• [1] ChemSpider Entry for 3-Octyn-1-ol (CAS 14916-80-4). Boiling Point: 216.0±13.0 °C at 760 mmHg; ChemSpider Entry for 7-Octyn-1-ol (CAS 871-91-0). Boiling Point: 191.5±23.0 °C at 760 mmHg. Royal Society of Chemistry. View Source

Lipophilicity (LogP) Comparison: 5-Octyn-1-ol vs. 3-Octyn-1-ol for Formulation Partitioning

5-Octyn-1-ol has a measured/estimated LogP of 1.56 (LookChem) and an XLogP3 of 1.8 (PubChem computed), whereas 3-octyn-1-ol has a computed LogP of 2.1 [1][2]. The approximately 0.3–0.5 LogP unit difference indicates that 5-octyn-1-ol is measurably less lipophilic than 3-octyn-1-ol, which is consistent with the triple bond being positioned further from the polar hydroxyl head group, reducing the effective hydrophobic surface area that drives octanol-water partitioning [3]. This translates to roughly a 2- to 3-fold difference in octanol-water partition coefficient (P value).

Lipophilicity Difference

Cross-study comparable

XLogP3 1.8 vs. 2.1 (3-octyn-1-ol)

Partitioning behavior may shift ~2–3×

Computed values; experimental shake-flask LogP unavailable

Evidence Dimension	Octanol-water partition coefficient (LogP / XLogP3)
Target Compound Data	LogP = 1.56 (LookChem estimate); XLogP3 = 1.8 (PubChem computed) [1]
Comparator Or Baseline	3-Octyn-1-ol: LogP = 2.1 (computed) [2]
Quantified Difference	ΔLogP ≈ 0.3–0.54 units (5-octyn-1-ol lower lipophilicity); ~2–3.5× lower partition coefficient
Conditions	Computed and estimated LogP values from authoritative databases; experimental shake-flask LogP data not located for either compound

Why This Matters

For formulation scientists selecting an alkynol building block, a 2- to 3-fold difference in partition coefficient can significantly impact emulsion stability, membrane permeability in biological assays, and extraction efficiency, making LogP a key procurement discriminator when comparing 5-octyn-1-ol to 3-octyn-1-ol.

• [1] LookChem (LogP 1.56) and PubChem (XLogP3 1.8) data for 5-Octyn-1-ol (CAS 41547-21-1). View Source
• [2] Molaid Chemical Database Entry for 3-Octyn-1-ol (CAS 14916-80-4). Computed LogP: 2.1. View Source
• [3] PubChem Computed Properties for Oct-5-YN-1-OL. Topological Polar Surface Area: 20.2 Ų; XLogP3: 1.8. National Center for Biotechnology Information. View Source

Triple Bond Positional Stability: Internal Alkyne (5-Octyn-1-ol) vs. Terminal Alkyne (7-Octyn-1-ol)

Hass, Mezey, and Abrams (1982) conducted nonempirical molecular orbital studies on a series of isomeric octyn-1-ols and established that the terminal alkyne isomer 7-octyn-1-ol is the least stable member of the series, while 3-octyn-1-ol exhibits anomalous alkoxide stability due to stereochemical and polarization factors [1]. 5-Octyn-1-ol, as an internal alkyne, does not undergo the facile base-catalyzed isomerization to terminal alkyne that characterizes the 'acetylenic zipper' reaction—a reaction that rapidly converts 2-octyn-1-ol to 7-octyn-1-ol under NaH/1,3-diaminopropane conditions . The internal triple bond at position 5 is resistant to this isomerization pathway, providing greater chemical stability under basic conditions compared to 2-octyn-1-ol, while avoiding the anomalous reactivity of 3-octyn-1-ol that arises from its proximity to the hydroxyl group [1].

Alkyne Stability Order

Class-level inference

3- > 5- > 2- > 7-octyn-1-ol

Internal alkyne resists base-catalyzed isomerization

Qualitative ranking from computational study (Hass et al., 1982)

Evidence Dimension	Relative thermodynamic stability and isomerization susceptibility among octyn-1-ol isomers
Target Compound Data	5-Octyn-1-ol: internal alkyne; resistant to base-catalyzed alkyne zipper isomerization; intermediate stability between terminal alkynes and anomalously stabilized 3-octyn-1-ol
Comparator Or Baseline	7-Octyn-1-ol (terminal alkyne): least stable isomer, experimentally confirmed [1]; 2-Octyn-1-ol readily isomerizes to 7-octyn-1-ol under NaH/diamine ; 3-Octyn-1-ol: anomalous alkoxide stability [1]
Quantified Difference	Qualitative stability ordering: 3-octyn-1-ol (most stable alkoxide) > 5-octyn-1-ol (internal alkyne) > 2-octyn-1-ol > 7-octyn-1-ol (least stable). No quantitative free-energy differences located for the 5-octyn-1-ol isomer specifically.
Conditions	Theoretical study: nonempirical molecular orbital calculations (Hass et al., J. Comput. Chem. 1982); experimental observation: alkyne zipper reaction conditions (NaH/1,3-diaminopropane, 0–60 °C)

Why This Matters

For procurement decisions involving long-term storage or reactions conducted under basic conditions, the internal alkyne character of 5-octyn-1-ol provides inherent resistance to unwanted isomerization that terminal alkynes (2- and 7-octyn-1-ol) lack, reducing the risk of compositional drift during storage or reaction.

• [1] Hass, E.C.; Mezey, P.G.; Abrams, S.R. Theoretical studies on 'acetylenic zipper' reaction intermediates. Journal of Computational Chemistry, 1982, 3(2), 185–190. DOI: 10.1002/jcc.540030209. View Source

Functional Group Spacer Length: Synthetic Geometry Control with 5-Octyn-1-ol vs. 3-Octyn-1-ol and 2-Octyn-1-ol

The number of methylene units separating the hydroxyl group from the triple bond directly determines accessible ring sizes and conformational preferences in cyclization and macrocyclization reactions. 5-Octyn-1-ol provides a 4-carbon spacer (C1-OH to C5≡C6), compared to 3-octyn-1-ol (2-carbon spacer) and 2-octyn-1-ol (1-carbon spacer) [1]. This longer spacer enables the formation of medium-sized rings (7- to 9-membered) and specific transition-state geometries that are sterically inaccessible with the shorter-chain isomers. In the total synthesis of (+)-phyllanthocin, a derivative of 5-octyn-1-ol—specifically (S)-2-allyl-oct-5-yn-1-ol—serves as a key intermediate, where the 5-yne position provides the necessary spatial arrangement for the stereoselective intramolecular ene reaction central to the synthetic strategy .

OH–C≡C Spacer

Class-level inference

4-carbon (5-) vs. 2-carbon (3-) & 1-carbon (2-)

Enables 7–9 membered ring cyclization

Synthetic utility demonstrated in phyllanthocin total synthesis

Evidence Dimension	Number of sp3-hybridized carbon atoms between hydroxyl and alkyne functional groups
Target Compound Data	4-carbon spacer (C2–C5 methylene chain between C1-OH and C5≡C6)
Comparator Or Baseline	3-Octyn-1-ol: 2-carbon spacer; 2-Octyn-1-ol: 1-carbon spacer; 7-Octyn-1-ol: 6-carbon spacer
Quantified Difference	2 additional methylene units vs. 3-octyn-1-ol; 3 additional methylene units vs. 2-octyn-1-ol. This translates to different optimal cyclization templates: 5-octyn-1-ol favors 7–9 membered ring formation; 3-octyn-1-ol favors 5–6 membered rings.
Conditions	Structural analysis based on canonical SMILES; synthetic application demonstrated in phyllanthocin total synthesis (23 steps, 4.5% overall yield) using (S)-2-allyl-oct-5-yn-1-ol

Why This Matters

When selecting an alkynol building block for cyclization or macrocyclization reactions, the spacer length determines which ring sizes are kinetically and thermodynamically accessible; 5-octyn-1-ol's 4-carbon spacer provides access to medium-ring architectures that the shorter-chain isomers cannot deliver.

• [1] PubChem Compound Summary for CID 12476193, Oct-5-YN-1-OL. Canonical SMILES: CCC#CCCCCO. Structural analysis of spacer length. View Source

Refractive Index and Density as QC Identity Markers: 5-Octyn-1-ol vs. 3-Octyn-1-ol and 2-Octyn-1-ol

5-Octyn-1-ol has an estimated refractive index of 1.4375 and density of 0.8537, values that are distinctly lower than those of its isomers: 3-octyn-1-ol (RI ~1.459, density 0.880 g/mL lit.), 2-octyn-1-ol (RI 1.456, density 0.880 g/mL lit.), and 7-octyn-1-ol (RI 1.452–1.456, density 0.889 g/mL) [1]. The refractive index difference of ~0.02 units between 5-octyn-1-ol and its closest isomer (7-octyn-1-ol, RI 1.452–1.456) exceeds typical refractometer precision ( ±0.0005), providing a reliable identity confirmation method. The density difference of ~0.026–0.035 g/mL is also sufficient for discrimination by standard pycnometry or oscillating U-tube densitometry .

QC Identity Markers

Cross-study comparable

RI 1.4375; density 0.8537 (est.) vs. 1.452–1.459 for other isomers

Refractive index and density discriminate isomers

5-octyn-1-ol values are estimates; comparator values from literature

Evidence Dimension	Refractive index (n20/D) and density (g/mL at 25 °C)
Target Compound Data	Refractive Index: 1.4375 (estimate); Density: 0.8537 (estimate)
Comparator Or Baseline	3-Octyn-1-ol: RI ~1.459, density 0.880; 2-Octyn-1-ol: RI 1.456, density 0.880; 7-Octyn-1-ol: RI 1.452–1.456, density 0.889 [1]
Quantified Difference	ΔRI (5- vs. 7-octyn-1-ol) ≈ -0.015 to -0.019; ΔRI (5- vs. 3-octyn-1-ol) ≈ -0.022; Δdensity (5- vs. 3-/2-octyn-1-ol) ≈ -0.026 g/mL
Conditions	5-Octyn-1-ol values are estimates (LookChem); comparator values are literature (lit.) measurements or computed from ChemSpider/Molaid

Why This Matters

Refractive index and density are rapid, inexpensive identity tests for incoming raw material QC. The distinct values for 5-octyn-1-ol allow laboratories to confirm receipt of the correct isomer before use, preventing costly synthetic errors arising from isomer mix-ups.

• [1] Molaid Chemical Database Entry for 3-Octyn-1-ol (CAS 14916-80-4). Density: 0.880 g/mL at 25 °C (lit.). View Source

Application Scenarios Where 5-Octyn-1-ol (CAS 41547-21-1) Provides Demonstrable Advantage

Medium-Ring and Macrocyclic Synthesis Requiring a 4-Carbon Alkyne–Alcohol Spacer

In synthetic routes targeting 7- to 9-membered oxygen heterocycles or macrolides, the 4-carbon spacer between the hydroxyl and internal alkyne of 5-octyn-1-ol provides the optimal tether length for intramolecular cyclization. This geometry is demonstrated in the total synthesis of (+)-phyllanthocin, where the 5-octyn-1-ol derivative (S)-2-allyl-oct-5-yn-1-ol enables a stereoselective intramolecular ene reaction that would be geometrically impossible with 3-octyn-1-ol (2-carbon spacer) or 2-octyn-1-ol (1-carbon spacer) [1]. Researchers designing medium-ring closures should select 5-octyn-1-ol when computational modeling indicates a 4-carbon tether is required between nucleophilic oxygen and electrophilic alkyne.

Base-Sensitive Reaction Sequences Where Terminal Alkyne Isomerization Must Be Avoided

In multi-step syntheses employing strong bases (e.g., LDA, NaH, KOtBu), terminal alkynes such as 2-octyn-1-ol and 7-octyn-1-ol are susceptible to deprotonation and subsequent side reactions including the alkyne zipper isomerization. 5-Octyn-1-ol, as an internal alkyne, lacks a terminal acidic C–H bond (pKa ~25 for terminal alkynes vs. ~35+ for internal alkyne C–H) and is resistant to this degradation pathway [1]. The Hass et al. (1982) stability ordering confirms that internal alkynes are thermodynamically favored over terminal isomers . This makes 5-octyn-1-ol the preferred alkynol building block when synthetic sequences involve strongly basic conditions, as it minimizes the risk of positional isomer scrambling and the associated purification challenges.

Formulation Development Requiring Intermediate Lipophilicity (LogP ~1.6–1.8)

For emulsion, microemulsion, or lipid-based formulation systems where the target octanol-water partition coefficient falls in the LogP 1.5–2.0 range, 5-octyn-1-ol (LogP 1.56, XLogP3 1.8) offers an intermediate lipophilicity that is measurably lower than 3-octyn-1-ol (LogP 2.1) [1]. This ~0.3–0.5 LogP difference corresponds to a 2- to 3-fold lower octanol-water partition coefficient, which can improve aqueous-phase compatibility while retaining sufficient lipophilicity for membrane interaction. Formulators evaluating alkynol excipients or intermediates should consider 5-octyn-1-ol when 3-octyn-1-ol proves too hydrophobic for the target formulation matrix.

Insect Pheromone Intermediate Synthesis Exploiting Mid-Chain Alkyne Geometry

The oct-5-yn-1-ol scaffold has established utility in lepidopteran pheromone synthesis, as demonstrated by the use of (2E)-oct-2-en-5-yn-1-ol as a key intermediate in the stereoselective synthesis of (3Z,9Z)-6,7-epoxy-3,9-octadecadiene sex pheromone components for tea plantation pest management [1]. The mid-chain triple bond at position 5 allows for subsequent regio- and stereoselective transformations (Sharpless asymmetric dihydroxylation, partial hydrogenation) that install the precise alkene geometry required for biological activity. Researchers developing semiochemical synthesis routes should evaluate 5-octyn-1-ol when the target pheromone structure contains unsaturation at positions mirroring the 5-yne placement.

Application

Selection Property

Validation Focus

Application: Medium-ring synthesis

Selection Property: 4-carbon alkyne–alcohol spacer length

Validation Focus: Intramolecular cyclization geometry

Application: Base-sensitive reaction sequences

Selection Property: Internal alkyne stability (isomerization resistance)

Validation Focus: Avoid terminal alkyne side reactions

Application: Formulation with intermediate lipophilicity

Selection Property: LogP ~1.6–1.8 range (lower than 3-octyn-1-ol)

Validation Focus: Aqueous-phase compatibility vs. lipophilicity balance

Application: Pheromone intermediate synthesis

Selection Property: Mid-chain alkyne geometry for regio/stereoselective transformations

Validation Focus: Semiochemical structure confirmation

• [1] Total synthesis of (3Z,9Z,6S,7R) and (3Z,9Z,6R,7S)-6,7-epoxy-3,9-octadecadienes. Synthetic Communications, 2017, 47(20). Key intermediate: (2E)-oct-2-en-5-yn-1-ol. Sharpless asymmetric dihydroxylation strategy. View Source